N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C17H15N3O4/c1-20-13(14-3-2-6-22-14)8-12(19-20)9-18-17(21)11-4-5-15-16(7-11)24-10-23-15/h2-8H,9-10H2,1H3,(H,18,21)
• InChI Key: VKJTYINTMKBWSK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CNC(=O)C2=CC3=C(C=C2)OCO3)C4=CC=CO4
• Molecular Formula: C17H15N3O4
• Molecular Weight: 325.32 g/mol

Description

This compound contains several interesting functional groups, including a furan ring, a pyrazole ring, and a dioxole ring. These groups are common in many biologically active compounds and could potentially contribute to the properties of the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the individual rings, followed by their connection via the methylene (CH2) group. The exact details would depend on the specific synthetic route chosen.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings. The furan and dioxole rings are five-membered, while the pyrazole ring is a six-membered ring. These rings would likely be planar, and the overall shape of the molecule would be determined by the arrangement of these rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the furan ring is aromatic and might undergo electrophilic aromatic substitution. The pyrazole ring contains nitrogen, which could act as a base or nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings might make it relatively rigid, and the different functional groups could affect its solubility in various solvents.

Scientific Research Applications

Antibacterial Activity

. . .

Antimicrobial Drugs

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Anti-Ulcer

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Diuretic

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Muscle Relaxant

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Anti-protozoal

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Antifungal and Antiviral

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Anti-inflammatory, Analgesic, Antidepressant, Anti-anxiolytic, Anti-parkinsonian, Anti-glaucoma, Antihypertensive, Anti-aging and Anticancer

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Mechanism of Action

Target of Action

Similar compounds with a benzo[d][1,3]dioxole structure have been synthesized and studied for their interactions with various targets .

Mode of Action

Compounds with similar structures have been shown to interact with their targets in specific ways . For instance, some compounds with a benzo[d][1,3]dioxole structure have been synthesized using Pd-catalyzed arylation to set the aporphine framework, and Noyori asymmetric hydrogenation followed by diastereoselective resolution to achieve excellent enantioselectivity .

Biochemical Pathways

Similar compounds have been shown to affect various biochemical pathways .

Result of Action

Similar compounds have shown potent growth inhibition properties with ic50 values generally below 5 μm against various human cancer cell lines .

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its reactivity, toxicity, and the conditions under which it is handled. Without specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound could be quite varied, depending on its properties and potential applications. It could be investigated for use in pharmaceuticals, materials science, or other fields.